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Compound of Interest

Compound Name: Ethyl propyl ether

Cat. No.: B1330382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data for ethyl propyl ether
(CAS No. 628-32-0). The information is compiled and presented to meet the needs of
laboratory and research professionals, with a focus on clear data presentation, detailed
experimental methodologies, and visual representations of key safety protocols and
information.

Chemical Identification and Physical Properties

Ethyl propyl ether is a colorless, volatile liquid with a characteristic ether-like odor.[1][2][3] It is
less dense than water, and its vapors are heavier than air, posing a potential hazard in poorly
ventilated or low-lying areas.[1][2][3]

Table 1: Chemical Identifiers and Names

Identifier Value
CAS Number 628-32-0[4]
Molecular Formula C5H1201[4]

1-Ethoxypropane, Ethyl n-propyl ether, Propyl

Synonyms
ynony ethyl ether[1]
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| UN Number | 2615[2] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 88.15 g/mol [2]

Appearance Colorless liquid with an ether-like odor[2][3]
Boiling Point 63.2 °C[5]

Melting Point -127.5 °C[5]

Flash Point <-20°C (< -4°F)[1][5]

Vapor Pressure 180.59 mmHg|5]

Density 0.7330 g/cm? at 20 °C[5]

Solubility in Water Soluble[1]

| Vapor Density | Heavier than air[2][3] |

Hazard Identification and GHS Classification

Ethyl propyl ether is classified as a highly flammable liquid and vapor. It may also cause
drowsiness or dizziness. While specific data on oral and dermal toxicity for ethyl propyl ether
is limited, it is prudent to handle it with care, considering the potential for irritation.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H225: Highly flammable

Flammable Liquids 2 o
liquid and vapor[2]

| Specific target organ toxicity — Single exposure (Narcotic effects) | 3 | H336: May cause
drowsiness or dizziness|[2] |
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GHS Hazard Classification

Identified Hazards

|Specific Target Organ Toxicity (Single Exposure) | Category 3 |H336: May cause drowsiness or dizziness

{Ethyl Propyl Ether | CAS: 628-32-0}
"l

Flammable Liquid

Category 2 | H225: Highly flammable liquid and vapor

Exposure Event

Exposure to
Ethyl Propyl Ether

Inhaldtion Skin Contact Eye Contact Ingebtion
\4 v v A
. Remove Contaminated Flush Eyes with Water L
Move to Fresh Air Clothing (at least 15 mins) Do NOT Induce Vomiting
\4 \4 \/ Y
Administer Oxygen Flush Skin with Water Remove Contact Lenses Give Water/Milk
(if breathing is difficult) (at least 15 mins) (if conscious)
\4 \4 \ 4 \ 4
Artificial Respiration Seek Medical Attention Seek Immediate Seek Immediate
(if not breathing) (if irritation persists) Medical Attention Medical Attention
\4
Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl Propyl Ether: A Comprehensive Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330382#safety-data-sheet-sds-for-ethyl-propyl-
ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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